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Compound of Interest

Compound Name: 3-Cyclopropylprop-2-yn-1-ol

Cat. No.: B1351166

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and hazard information for 3-
Cyclopropylprop-2-yn-1-ol (CAS No. 101974-69-0), a key building block in organic synthesis.
Due to its flammable and irritant properties, coupled with the inherent reactivity of the terminal
alkyne group, a thorough understanding and implementation of safety protocols are critical for
all personnel handling this compound. This document summarizes known hazards, provides
guidance on safe handling and storage, and outlines standard experimental methodologies for
hazard assessment.

Chemical and Physical Properties

While comprehensive experimental data for 3-Cyclopropylprop-2-yn-1-ol is not publicly
available for all properties, the following table summarizes known and predicted data.
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Property Value Source
Molecular Formula CeHsO PubChem[1]
Molecular Weight 96.13 g/mol PubChem[1]
IUPAC Name 3-cyclopropylprop-2-yn-1-ol PubChem[1]
CAS Number 101974-69-0 PubChem[1]
Boiling Point 78-79 °C at 10 Torr ChemicalBook|[2]
Density 1.06+0.1 g/cm? (Predicted) LookChem

Data not available. For
Flash Point reference, the flash point of the

structurally similar 3-Butyn-1-ol
is 36 °C (96.8 °F).

Hazard Identification and Classification

3-Cyclopropylprop-2-yn-1-ol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The following table
details its GHS classification.

Hazard Class Category Hazard Statement Pictogram
o H226: Flammable
Flammable Liquids Category 3 o &
liquid and vapor
Skin H315: Causes skin
_ o Category 2 o |
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. Category 2A N !
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o |
respiratory irritation
Exposure)

Source: PubChem[1]
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Experimental Protocols for Hazard Assessment

While specific toxicological studies for 3-Cyclopropylprop-2-yn-1-ol are not readily available
in the public domain, its irritant properties would be formally determined using standardized
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Skin Irritation Testing

The potential for skin irritation is typically assessed using the following methods:

* In Vitro Method (OECD Guideline 439): This is the preferred initial test to minimize animal
testing.[3][4][5][6][7]

o Principle: The test chemical is applied topically to a reconstructed human epidermis (RhE)
model, which is a three-dimensional tissue construct that mimics human skin.[3][6][7]
Chemical-induced irritation leads to cell damage, which is measured by a reduction in cell
viability.

o Methodology:

The test substance is applied to the surface of the RhE tissue.
» After a defined exposure period (e.g., 60 minutes), the substance is washed off.[6]
= The tissue is incubated for a post-exposure period (typically 42 to 48 hours).

» Cell viability is determined by adding MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide), which is converted by metabolically active cells into a
colored formazan salt.[6]

» The amount of formazan produced is measured spectrophotometrically, and the tissue
viability is calculated relative to negative controls. A viability reduction below 50%
classifies the substance as an irritant (UN GHS Category 2).[6]

 In Vivo Method (OECD Guideline 404): This acute dermal irritation/corrosion study is
performed if in vitro data is not sufficient for classification.[8][9][10][11][12]
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o Principle: The substance is applied to the skin of a single animal (typically an albino rabbit)
to assess the extent of reversible inflammatory changes.

o Methodology:

A small area of the animal's fur is clipped.

» Adose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a
small patch of skin.[9]

» The patch is covered with a gauze dressing for a 4-hour exposure period.[9][10]
= After exposure, the residual substance is removed.

» The skin is examined for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) and graded. Observations continue for up to 14 days to
assess the reversibility of the effects.[9]

Eye Irritation Testing

 In Vivo Method (OECD Guideline 405): This is the standard method for assessing acute eye
irritation/corrosion.[13][14][15][16][17]

o Principle: The test substance is instilled into the eye of an experimental animal (albino
rabbit) to determine its potential to cause damage to the conjunctiva, cornea, and iris.

o Methodology:
» Asingle animal is used for the initial test.[13]

» The test substance (typically 0.1 mL of liquid or 100 mg of solid) is instilled into the
conjunctival sac of one eye. The other eye serves as a control.[14]

» The eyes are examined and lesions are scored at 1, 24, 48, and 72 hours after
application.[16]

» Observations may continue for up to 21 days to evaluate the reversibility of any effects.
[14][16]
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» The use of topical anesthetics and systemic analgesics is recommended to minimize
pain and distress.[13][14]

Safe Handling and Storage

Given its flammability, irritant nature, and the reactivity of the terminal alkyne, strict safety
protocols must be followed.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.
Ensure gloves are inspected before use and changed frequently.

» Respiratory Protection: Handle only in a well-ventilated area, preferably within a chemical
fume hood. If the ventilation is insufficient, a NIOSH-approved respirator with an organic
vapor cartridge is required.

Engineering Controls

¢ Work should be conducted in a certified chemical fume hood to minimize inhalation
exposure.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

o Use explosion-proof electrical equipment and ensure proper grounding to prevent static
discharge.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, open flames, and other sources of ignition.

o Store separately from oxidizing agents, strong acids, and heavy metal salts.
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o As with other terminal alkynes, avoid contact with copper, silver, mercury, and their salts, as
this can lead to the formation of shock-sensitive and potentially explosive metal acetylides.
[18][19]

Spills and Disposal

 In case of a small spill, absorb with an inert, non-combustible material (e.g., sand,
vermiculite) and place in a sealed container for disposal.

o For large spills, evacuate the area and contact emergency services.

» Dispose of waste in accordance with all local, state, and federal regulations. Do not dispose
of down the drain.

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows for handling and
assessing the hazards of 3-Cyclopropylprop-2-yn-1-ol.
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Caption: General workflow for safely handling 3-Cyclopropylprop-2-yn-1-ol.
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Caption: Tiered testing strategy for irritation hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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